Cas no 71097-31-9 (Heptanenitrile, 3,6-dimethyl-)

• Product Name: Heptanenitrile, 3,6-dimethyl-
• CAS No: 71097-31-9
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 546045
• PubChem ID: 71404714
• Update Time: 2025-04-19

Heptanenitrile, 3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 3,6-dimethyl-
• 3,6-dimethylheptanenitrile
• DTXSID90825542
• 71097-31-9

• Inchi： 1S/C9H17N/c1-8(2)4-5-9(3)6-7-10/h8-9H,4-6H2,1-3H3
• InChI Key： OENLOBHLXYCYDJ-UHFFFAOYSA-N
• SMILES： N#CCC(C)CCC(C)C

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles